Cas no 112857-68-8 (2,4-Difluoro-3-methylbenzoic acid)

• Product Name: 2,4-Difluoro-3-methylbenzoic acid
• CAS No: 112857-68-8
• Molecular Formula: C₈H₆F₂O₂
• Molecular Weight: 172.1288
• MDL: MFCD03265223
• CID: 135930
• PubChem ID: 13986837

2,4-Difluoro-3-methylbenzoic acid Properties

Names and Identifiers

• 2,4-Difluoro-3-methylbenzoic acid
• Benzoic acid,2,4-difluoro-3-methyl-
• 2,4,6-TRICHLOROPHENYL ISOCYANATE
• 2,4-Difluoro-3-methylbenzoate
• 3-Methyl-2,4-difluorobenzoic acid
• Benzoic acid,2,4-difluoro-3-methyl
• 2,4-Difluoro-3-methylbenzoicacid
• PubChem4943
• OCJDCFUHHBCTFI-UHFFFAOYSA-N
• FCH920984
• 2,4-difluoro-3-methyl-benzoic acid
• LF10805
• VZ22569
• AS05002
• AS01849
• Benzoic acid, 2,4-difluoro-3-methyl-
• SY046769
• AX8041189
• AB0034818
• ST2409113
• X9035
• EN300-7365739
• SCHEMBL1192063
• MFCD03265223
• 112857-68-8
• GS-4456
• AC-3955
• FT-0655362
• AKOS006345223
• DTXSID80553847
• 2,4-DIFLUORO-3-METHYLBENZOIC ACID
• Benzoic acid, 2,4-difluoro-3-Methyl-

• MDL： MFCD03265223
• InChIKey： OCJDCFUHHBCTFI-UHFFFAOYSA-N
• Inchi： 1S/C8H6F2O2/c1-4-6(9)3-2-5(7(4)10)8(11)12/h2-3H,1H3,(H,11,12)
• SMILES： FC1=C(C(=O)O[H])C([H])=C([H])C(=C1C([H])([H])[H])F

Computed Properties

• Exact Mass: 172.03400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 172.03358575g/mol
• Heavy Atom Count: 12
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 1.97140
• PSA: 37.30000
• Boiling Point: 253.1℃ at 760 mmHg

2,4-Difluoro-3-methylbenzoic acid Security Information

• Safety Term：S26-36
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Risk Phrases： 36/37/38

2,4-Difluoro-3-methylbenzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%